1-(5-Propylpyrazin-2-yl)ethanone

• CAS No.: 182306-64-5
• Molecular Formula: C9H12N2O
• Molecular Weight: 164.208
• IUPAC Name: 1-(5-propylpyrazin-2-yl)ethanone
• InChI: InChI=1S/C9H12N2O/c1-3-4-8-5-11-9(6-10-8)7(2)12/h5-6H,3-4H2,1-2H3
• InChI Key: OVBCDIBDTCYEDW-UHFFFAOYSA-N
• SMILES: CCCC1=NC=C(N=C1)C(=O)C
• Synonyms: Ethanone, 1-(5-propylpyrazinyl)- (9CI)

Description

1-(5-Propylpyrazin-2-yl)ethanone is a heterocyclic organic compound featuring a pyrazine ring substituted with a propyl group at the 5-position and an acetyl group (ethanone) at the 2-position. The pyrazine core contributes to its electron-deficient aromatic character, while the propyl and acetyl substituents influence its physicochemical properties, such as solubility, polarity, and reactivity.

Comparison with Similar Compounds

Table 1: Structural Features of 1-(5-Propylpyrazin-2-yl)ethanone and Analogous Compounds

Compound Name	Core Structure	Substituents	Molecular Formula	Key Structural Differences
1-(5-Propylpyrazin-2-yl)ethanone	Pyrazine	5-propyl, 2-acetyl	C₉H₁₂N₂O	Baseline for comparison
2-(Methylamino)-1-(pyrazin-2-yl)ethanone	Pyrazine	2-acetyl, 2-methylamino	C₇H₉N₃O	Methylamino vs. propyl group; additional nitrogen
1-(3-Methyl-benzofuran-2-yl)-ethanone	Benzofuran	3-methyl, 2-acetyl	C₁₀H₁₀O₂	Benzofuran vs. pyrazine ring
1-(2-Chlorophenyl)ethanone	Phenyl	2-chloro, acetyl	C₈H₇ClO	Chlorinated aromatic vs. pyrazine
1-[(2R,5S)-2,5-dimethylpiperazin-1-yl]ethanone	Piperazine	2,5-dimethyl, acetyl	C₈H₁₆N₂O	Piperazine ring vs. pyrazine; stereochemistry

Key Observations :

• Pyrazine vs. Benzofuran/Phenyl: The pyrazine ring in 1-(5-Propylpyrazin-2-yl)ethanone is more electron-deficient than benzofuran or phenyl systems, affecting its reactivity in electrophilic substitutions .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound Name	Molecular Weight	Boiling/Melting Point	Solubility	Polarity
1-(5-Propylpyrazin-2-yl)ethanone	164.20 g/mol	Not reported	Moderate in organic solvents	Moderate (logP ~1.5)*
2-(Methylamino)-1-(pyrazin-2-yl)ethanone	151.17 g/mol	Not reported	Polar solvents	High (logP ~0.2)
1-(2-Chlorophenyl)ethanone	154.59 g/mol	214–216°C	Low in water	High (logP ~2.1)
1-[(2R,5S)-2,5-dimethylpiperazin-1-yl]ethanone	156.23 g/mol	Not reported	Hydrophilic	Low (logP ~0.8)

*Estimated based on structural analogs.
Key Observations :

• The propyl group increases hydrophobicity compared to methylamino or piperazine derivatives, making the target compound more suitable for lipid-rich environments .
• Chlorophenyl derivatives exhibit higher logP values due to aromatic chlorination, enhancing membrane permeability .

Spectral Characterization

• FT-IR: The acetyl carbonyl stretch (~1700 cm⁻¹) is common across ethanone derivatives. However, pyrazine rings show distinct C=N stretches (~1550 cm⁻¹), absent in benzofuran or phenyl analogs .
• NMR: 1H NMR: The propyl group in 1-(5-Propylpyrazin-2-yl)ethanone would show triplet (CH₂) and multiplet (CH₃) signals at δ 0.8–1.5 ppm, unlike the aromatic protons in chlorophenyl derivatives (δ 7.2–7.8 ppm) . 13C NMR: The pyrazine carbons resonate at δ 145–160 ppm, distinct from benzofuran (δ 110–160 ppm) or piperazine (δ 45–60 ppm) carbons .